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Compound of Interest

Compound Name: Indium acetate

Cat. No.: B1581389 Get Quote

Indium acetate, a key compound in materials science and catalysis, serves as a critical

precursor for the synthesis of various indium-containing materials. This guide provides a

focused overview of its fundamental chemical properties, specifically its molecular weight and

chemical formula, presented for researchers, scientists, and professionals in drug

development.

Indium (III) acetate, also known as indium triacetate, is an inorganic compound with the

chemical formula In(C₂H₃O₂)₃.[1][2] It is a moderately water-soluble crystalline indium source

that decomposes to indium oxide upon heating.[1] The compound is also soluble in acetic acid

and mineral acids.[3] Its applications are notable in the production of transparent conductive

oxides, which are essential for touch screens and solar cells, and it also serves as a catalyst in

organic synthesis.

Quantitative Data Summary
For ease of reference, the key quantitative identifiers for indium acetate are summarized in the

table below.

Property Value

Molecular Weight 291.95 g/mol [2][4][5][6][7][8]

CAS Number 25114-58-3[2][4][6][7][8]
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Chemical Formula and Structure
The chemical formula for indium acetate can be represented in several ways, all denoting the

same composition of one indium atom, six carbon atoms, nine hydrogen atoms, and six oxygen

atoms.

Condensed Formula: In(CH₃COO)₃[3]

Linear Formula: In(C₂H₃O₂)₃[2][8]

Molecular Formula: C₆H₉InO₆[4][5][6][7]

The relationship between these formula representations is illustrated in the diagram below.

Indium Acetate

Condensed Formula
In(CH₃COO)₃

Linear Formula
In(C₂H₃O₂)₃

Molecular Formula
C₆H₉InO₆

Click to download full resolution via product page

Chemical Formula Representations of Indium Acetate.

A note on experimental protocols and signaling pathways: The request for detailed

experimental methodologies and signaling pathways is highly context-dependent. The specific

protocols for using indium acetate will vary significantly based on the intended application,

such as the synthesis of quantum dots, the formation of thin films, or its use as a catalyst in a

specific organic reaction. Similarly, signaling pathway diagrams are relevant to biological or

biochemical processes, which are not intrinsically associated with the core chemical properties

of indium acetate itself. To provide accurate and relevant information, a more defined scope of

the research or application area is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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